molecular formula C16H17N3O5S2 B2746058 [6-[[5-(Cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] butanoate CAS No. 877650-59-4

[6-[[5-(Cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] butanoate

Cat. No. B2746058
CAS RN: 877650-59-4
M. Wt: 395.45
InChI Key: GDMBXNXKQFZNFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“[6-[[5-(Cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] butanoate” is a chemical compound with the molecular formula C20H25N3O5S2 . It is offered by Benchchem for research purposes.


Synthesis Analysis

Unfortunately, there is limited information available on the synthesis of this compound. For more detailed information, it is recommended to inquire with the supplier or conduct a more specific search.

Scientific Research Applications

Synthesis and Structural Analysis

Solvatomorphism in Thiadiazole Derivatives
D. Kamiński et al. (2010) explored the solvatomorphism of 2-(4-Fluorophenylamino)-5-(2,4-dihydroxybenzeno)-1,3,4-thiadiazole chloride (FABT), a compound with structural similarity, focusing on its crystal structure variations when grown from different alcohol solutions. The study revealed how solvent molecules influence the properties of FABT crystal lattices, suggesting potential applicability in designing materials with specific crystalline properties (Kamiński et al., 2010).

Reactivity and Applications in Synthesis

Thiocarbonyl Ylides and Stereochemical Properties
R. Kellogg et al. (1976) discussed the reactivity of thiadiazolidines derived from 4-t-butylcyclohexanone, exploring their conversion into various stereoisomeric forms. This study provides insight into the stereochemical complexity and reactivity of thiadiazole derivatives, which could be relevant for the synthesis of structurally complex molecules (Kellogg et al., 1976).

Antibacterial Properties of Heterocyclic Compounds
M. E. Azab et al. (2013) synthesized new heterocyclic compounds featuring a sulfonamido moiety, aiming to evaluate their antibacterial activity. This research suggests potential biomedical applications of compounds with thiadiazole structures, highlighting their role in developing new antibacterial agents (Azab et al., 2013).

Novel Synthesis Techniques

Multicomponent Reactions Involving Cyanoacetic Acid
A. M. Shestopalov et al. (2008) reviewed multicomponent reactions of carbonyl compounds with derivatives of cyanoacetic acid, highlighting their utility in synthesizing carbo- and heterocycles. This review may provide valuable insights into the synthesis strategies that could be applicable to compounds similar to "[6-[[5-(Cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] butanoate," emphasizing the versatility of thiadiazole-containing compounds in organic synthesis (Shestopalov et al., 2008).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the search results. It is recommended to refer to the supplier’s safety data sheet or other reliable sources for this information .

properties

IUPAC Name

[6-[[5-(cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] butanoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H17N3O5S2/c1-2-3-13(21)24-12-7-23-10(6-11(12)20)8-25-16-19-18-15(26-16)17-14(22)9-4-5-9/h6-7,9H,2-5,8H2,1H3,(H,17,18,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GDMBXNXKQFZNFM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC(=O)OC1=COC(=CC1=O)CSC2=NN=C(S2)NC(=O)C3CC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H17N3O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

395.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl butyrate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.